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Compound of Interest

Compound Name: Cerium(III) sulfate octahydrate

Cat. No.: B078412 Get Quote

Technical Guide: Cerium(III) Sulfate Octahydrate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of

Cerium(III) sulfate octahydrate. The data presented is intended to support research and

development activities where this compound is utilized.

Molecular Identity and Properties
Cerium(III) sulfate octahydrate is a hydrated salt of cerium, appearing as a white to off-white

crystalline solid.[1][2] It is a moderately water and acid-soluble source of cerium.[3][4] The

compound is known for its applications in various fields, including catalysis and as a reagent in

chemical synthesis.[1]

Quantitative Molecular Data
The fundamental molecular characteristics of Cerium(III) sulfate octahydrate are summarized

in the table below. This data is critical for stoichiometric calculations, solution preparation, and

material characterization in a laboratory setting.
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Property Value References

Chemical Formula Ce₂(SO₄)₃·8H₂O [1][2][4]

Molecular Weight 712.54 g/mol [2][5]

Alternate Molecular Weight 712.6 g/mol [6]

CAS Number 10450-59-6 [4][5]

Appearance
White to off-white crystals or

powder
[1][2]

Density 2.886 g/mL at 25 °C

Logical Relationship of Components
The following diagram illustrates the constituent parts of the Cerium(III) sulfate octahydrate
molecule.

Molecular Composition of Cerium(III) Sulfate Octahydrate

Ionic Components Water of Hydration

2 x Cerium(III) ions (Ce³⁺)

Cerium(III) Sulfate Octahydrate
Ce₂(SO₄)₃·8H₂O

3 x Sulfate ions (SO₄²⁻) 8 x Water molecules (H₂O)

Click to download full resolution via product page

Molecular composition diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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